![molecular formula C10H13NO3S B1661022 7-Benzofuransulfonamide, 2,3-dihydro-2,2-dimethyl- CAS No. 87254-53-3](/img/structure/B1661022.png)
7-Benzofuransulfonamide, 2,3-dihydro-2,2-dimethyl-
Overview
Description
“7-Benzofuransulfonamide, 2,3-dihydro-2,2-dimethyl-” is a chemical compound with the molecular formula C10H13NO3S and a molecular weight of 227.28 g/mol. It is also known as 2,3-Dihydro-2,2-dimethyl-7-benzofuranol .
Synthesis Analysis
The synthesis of 2,3-Dihydro-2,2-dimethyl-7-benzofuranol involves the hydrolysis of carbofuran . It can also react with Ti (OiPr) 4 or Zr (OEt) 4 to yield dimers .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCC1(C)Cc2cccc(O)c2O1
. The InChI representation is 1S/C10H12O2/c1-10(2)6-7-4-3-5-8(11)9(7)12-10/h3-5,11H,6H2,1-2H3
. Chemical Reactions Analysis
2,3-Dihydro-2,2-dimethyl-7-benzofuranol reacts with Ti (OiPr) 4 or Zr (OEt) 4 to yield dimers . It is also used as a starting reagent in the preparation of aminoalkanol derivatives of 2,3-dihydro-2,2-dimethyl-7-benzofuranol .Physical And Chemical Properties Analysis
This compound has a refractive index of n20/D 1.541 (lit.) and a density of 1.101 g/mL at 25 °C (lit.) . Its empirical formula is C10H12O2 and it has a molecular weight of 164.20 .Safety and Hazards
Mechanism of Action
Target of Action
Benzofuran derivatives, to which this compound belongs, have been found to exhibit a wide range of biological and pharmacological applications . They have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets .
Mode of Action
For instance, some benzofuran derivatives have shown good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups .
Biochemical Pathways
For instance, the systemic insecticide Furadan, a benzofuran derivative, is metabolized by hydroxylation and hydrolysis in plants, insects, and mammals .
Pharmacokinetics
It is known that the bioavailability of benzofuran derivatives can be improved, allowing for once-daily dosing .
Result of Action
For instance, some benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis .
properties
IUPAC Name |
2,2-dimethyl-3H-1-benzofuran-7-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3S/c1-10(2)6-7-4-3-5-8(9(7)14-10)15(11,12)13/h3-5H,6H2,1-2H3,(H2,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYFFICQOFMWLII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(O1)C(=CC=C2)S(=O)(=O)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90540405 | |
Record name | 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90540405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87254-53-3 | |
Record name | 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90540405 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.